Cas no 1235282-17-3 (2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1235282-17-3
• MF: C₁₇H₁₆F₄N₂O₃S
• MW: 404.379157066345
• CID: 6444703
• PubChem ID: 49669403
• Update Time: 2025-11-01

2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024500680
• 2-[4-[(3-fluorophenyl)methylsulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• 2-(4-((3-fluorophenyl)methylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• VU0637553-1
• 2-{4-[(3-fluorophenyl)methanesulfonamido]phenyl}-N-(2,2,2-trifluoroethyl)acetamide
• F5190-1799
• 1235282-17-3

• Inchi： 1S/C17H16F4N2O3S/c18-14-3-1-2-13(8-14)10-27(25,26)23-15-6-4-12(5-7-15)9-16(24)22-11-17(19,20)21/h1-8,23H,9-11H2,(H,22,24)
• InChI Key： LSVKVYYJERGKOP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(NC1C=CC(=CC=1)CC(NCC(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 404.08177620g/mol
• Monoisotopic Mass: 404.08177620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide

Professional Introduction to Compound with CAS No. 1235282-17-3 and Product Name: 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide

The compound in question, identified by the CAS number 1235282-17-3, is a sophisticated organic molecule with a distinctive chemical structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide, provides a detailed insight into its molecular composition, highlighting key functional groups and substituents that contribute to its unique properties and potential applications.

At the core of this compound's structure is a 4-(3-fluorophenyl)methanesulfonamidophenyl moiety, which is connected to an N-(2,2,2-trifluoroethyl)acetamide group. The presence of fluorine atoms in both the phenyl ring and the trifluoroethyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This makes the compound a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have underscored the importance of fluorinated compounds in the design of novel therapeutic agents. The introduction of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution. In particular, the 3-fluorophenyl substituent in this compound's structure may contribute to its ability to interact with specific enzymes or receptors, thereby potentially increasing its efficacy as a therapeutic agent.

The acetamide moiety in the compound's name is another critical feature that warrants discussion. Acetamide derivatives are well-known for their versatility in pharmaceutical applications, often serving as key intermediates in the synthesis of more complex molecules. The presence of the trifluoroethyl group attached to the acetamide nitrogen further enhances the compound's potential utility, as trifluoroethyl substitutions are frequently employed to improve lipophilicity and bioavailability.

Current research in the field of fluorinated heterocycles has revealed several intriguing possibilities for compounds like this one. For instance, studies have demonstrated that fluorinated amides can exhibit enhanced binding interactions with protease enzymes, which are often targeted in anti-inflammatory and antiviral therapies. The specific arrangement of atoms in this compound's structure may therefore make it a valuable tool for developing novel inhibitors targeting such enzymes.

In addition to its potential as an enzyme inhibitor, this compound may also find applications in other therapeutic areas. For example, recent studies have shown that fluorinated aromatic compounds can exhibit potent anticancer activity by interfering with key signaling pathways involved in tumor growth and progression. The 3-fluorophenyl moiety in this compound could play a crucial role in such interactions, making it an attractive candidate for further exploration.

The synthesis of this compound involves several sophisticated steps that highlight the expertise required in modern pharmaceutical chemistry. The preparation of the 4-(3-fluorophenyl)methanesulfonamidophenyl group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the introduction of the N-(2,2,2-trifluoroethyl)acetamide group requires precise synthetic methodologies to achieve optimal results. These challenges underscore the importance of advanced chemical techniques and expertise in developing such molecules.

As research continues to uncover new applications for fluorinated compounds, it is likely that derivatives of this compound will be explored further. The combination of fluorophenyl, methanesulfonamido, and trifluoroethyl groups provides a unique scaffold that may be modified to enhance specific properties or target different biological pathways. This flexibility makes it a promising platform for future drug discovery efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are known for their stability and resistance to degradation, making them suitable for use in various industrial applications. Additionally, their unique electronic properties may make them valuable in the development of advanced materials with specialized functions.

In conclusion, the compound with CAS number 1235282-17-3 and product name 2-{4-(3-fluorophenyl)methanesulfonamidophenyl}-N-(2,2,2-trifluoroethyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure and strategic placement of fluorine atoms make it a compelling candidate for further research into novel therapeutic agents. As our understanding of fluorinated compounds continues to grow, it is likely that this molecule will play an important role in future medical innovations.